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Compound of Interest

Compound Name: Eleutheroside B1

Cat. No.: B242309 Get Quote

For Immediate Reference: Researchers, scientists, and drug development professionals should

handle Eleutheroside B1 with care, treating it as potentially hazardous chemical waste for

disposal, despite its current classification by some suppliers as non-hazardous. This

precautionary stance is advised due to the limited toxicological data available for this specific

compound and the known hazards of structurally related compounds.

Eleutheroside B1, also known as Isofraxidin-7-O-glucoside or Calycanthoside, requires careful

management in a laboratory setting, not only during its use but also through to its final disposal.

While some suppliers may classify Eleutheroside B1 as a non-hazardous substance, a

comprehensive evaluation of available safety data suggests a more cautious approach is

warranted. The principle of "As Low As Reasonably Practicable" (ALARP) should be applied to

minimize potential exposure and environmental impact.

Hazard Profile Overview
A review of safety data sheets (SDS) for Eleutheroside B1 and its close chemical relatives

reveals some inconsistencies in hazard classification. It is crucial for laboratory personnel to be

aware of these differing profiles to make informed safety decisions.
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Compound CAS Number
GHS Classification
(Representative)

Key Hazard
Statements

Eleutheroside B1

(Calycanthoside)
483-91-0

Not classified as

hazardous[1]

None provided.

However, toxicological

properties are not

thoroughly

investigated.[2]

Eleutheroside B 118-34-3

Acute toxicity, Oral

(Category 4); Acute

aquatic toxicity

(Category 1); Chronic

aquatic toxicity

(Category 1)[3]

H302: Harmful if

swallowed. H410:

Very toxic to aquatic

life with long lasting

effects.[3]

Isofraxidin (Aglycone

of Eleutheroside B1)
486-21-5

Acute toxicity, Oral

(Category 4); Acute

aquatic toxicity

(Category 1); Chronic

aquatic toxicity

(Category 1)[4]

H302: Harmful if

swallowed. H410:

Very toxic to aquatic

life with long lasting

effects.[4]

Given that the aglycone (Isofraxidin) and a closely related compound (Eleutheroside B) are

classified as harmful and toxic to aquatic life, it is prudent to handle Eleutheroside B1 with a

similar level of caution.

Recommended Disposal Protocol
The following step-by-step procedure is recommended for the proper disposal of

Eleutheroside B1, its containers, and any contaminated materials. This protocol is based on a

precautionary approach and aligns with standard practices for handling chemical waste.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles with side shields, chemical-resistant

gloves (e.g., nitrile), and a lab coat.
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2. Waste Segregation and Collection:

Solid Waste: Collect waste Eleutheroside B1 powder and any materials used for cleaning

up spills (e.g., absorbent pads, contaminated wipes) in a dedicated, clearly labeled, and

sealable hazardous waste container.

Liquid Waste: If Eleutheroside B1 is in a solution, collect it in a labeled, sealed, and

appropriate hazardous waste container. Do not pour solutions down the drain.

Empty Containers: "Empty" containers of Eleutheroside B1 should be triple-rinsed with a

suitable solvent. The rinsate should be collected as hazardous liquid waste. The rinsed

container should then be disposed of in accordance with local regulations, which may still

require it to be treated as chemical waste.

3. Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

("Eleutheroside B1" or "Isofraxidin-7-O-glucoside"), and any known hazard symbols (e.g.,

"Harmful," "Dangerous for the Environment"), even if precautionary.

4. Storage:

Store the sealed hazardous waste containers in a designated, well-ventilated, and secure

area, away from incompatible materials, until they can be collected by a licensed waste

disposal contractor.

5. Disposal:

Arrange for the collection and disposal of the hazardous waste through a licensed and

approved chemical waste disposal company.

Provide the waste disposal company with a complete and accurate description of the waste,

including the Safety Data Sheet if available.

Never dispose of Eleutheroside B1 in the regular trash or down the sanitary sewer system.

[3][4]
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Spill Management
In the event of a spill:

Evacuate and Ventilate: Restrict access to the spill area and ensure adequate ventilation.

Containment: For solid spills, carefully sweep or scoop the material to avoid creating dust.

For liquid spills, use an inert absorbent material.

Collection: Place the contained material into a labeled hazardous waste container.

Decontamination: Clean the spill area thoroughly with a suitable solvent and collect the

cleaning materials as hazardous waste.

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Eleutheroside B1.
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Caption: Workflow for the safe disposal of Eleutheroside B1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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